Cas no 2228571-57-9 (O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine
• CAS No: 2228571-57-9
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6399403
• PubChem ID: 165638486
• Update Time: 2025-08-01

O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine
• O-[2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-yl]hydroxylamine
• 2228571-57-9
• EN300-1779035

• Inchi： 1S/C7H14N4O/c1-4-11-6(9-5-10-11)7(2,3)12-8/h5H,4,8H2,1-3H3
• InChI Key： OHTFEYNUFCARKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66Ų

Additional information on O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine

O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine: An Emerging Compound in Medicinal Chemistry

O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2228571-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxylamines and is characterized by its 1,2,4-triazole ring, which is a common motif in many bioactive molecules. The presence of the triazole ring and the hydroxylamine functional group endows this compound with a range of biological activities, making it a promising candidate for further research and development.

The 1,2,4-triazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. This structural feature has been exploited in the design of numerous pharmaceuticals, including antifungal agents, anti-inflammatory drugs, and antiviral compounds. The hydroxylamine group, on the other hand, can act as a nucleophile or an electrophile, depending on the pH and the surrounding environment. This dual functionality makes O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine particularly versatile in terms of its potential biological activities.

Recent studies have highlighted the potential of O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolic pathway of certain bacteria. This finding suggests that O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine could be developed into an effective antibacterial agent.

In addition to its antibacterial properties, O-2-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-ylhydroxylamine has shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry demonstrated that this compound has significant anti-inflammatory effects. The researchers found that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that O-2-(1-ethyl-1H-1,2,4-triazol-5-y l)propan - 2 - ylhydrox ylam ine could be a valuable candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of O - 2 - ( 1 - eth yl - 1 H - 1 , 2 , 4 - triazol - 5 - yl ) pro pan - 2 - ylhydro xyla mine have also been investigated. Preliminary studies indicate that this compound has favorable absorption and distribution profiles, suggesting that it can be effectively delivered to target tissues. However, further research is needed to optimize its pharmacokinetic properties and to ensure its safety and efficacy in clinical settings.

The synthesis of O - 2 - ( 1 - eth yl - 1 H - 1 , 2 , 4 - triazol - 5 - yl ) pro pan - 2 - ylhydro xyla mine has been reported using various methodologies. One common approach involves the reaction of an appropriate aldehyde with a substituted hydrazine followed by cyclization to form the triazole ring. The hydroxylamine group can then be introduced through a series of chemical transformations. The synthetic route is highly modular and can be adapted to produce a range of analogs with varying substituents on the triazole ring and the alkyl chain.

In conclusion, O - 2 - ( 1 - eth yl - 1 H -   1 ,   2 ,   4   -tr iaz ol   –   5   -y l ) pr opan   –   2   -y lhy dro xyla mine (CAS No. 2228571 -    57    –                                                             –     –9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.